Cas no 1803599-79-2 (3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1803599-79-2
• CID: 4617333
• PubChem ID: 75525602
• Update Time: 2025-05-19

3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride

Additional information on 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride

Comprehensive Overview of 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS No. 1803599-79-2)

The compound 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS No. 1803599-79-2) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structural features, including the thiomorpholine core and sulfone functional group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding studies.

In recent years, the demand for sulfur-containing heterocycles like 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride has surged due to their diverse pharmacological properties. This compound’s hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo applications. Its relevance in medicinal chemistry is underscored by its potential role in designing small-molecule therapeutics for conditions such as neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1803599-79-2 exemplifies advancements in green chemistry and sustainable synthesis. Modern protocols emphasize atom economy and catalytic efficiency, aligning with global trends toward environmentally friendly production. The compound’s structural versatility allows for derivatization, enabling researchers to fine-tune its physicochemical properties for specific applications, a hot topic in AI-driven drug design forums.

Analytical characterization of 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and stereochemistry, critical for reproducibility in high-throughput screening (HTS) campaigns. The compound’s stability under physiological conditions is another area of interest, often discussed in preclinical research circles.

Beyond pharmaceuticals, CAS No. 1803599-79-2 finds niche applications in material science, particularly in designing functional polymers with tailored electronic or mechanical properties. Its sulfone moiety contributes to thermal stability, a sought-after trait in high-performance materials. This interdisciplinary appeal makes it a recurring subject in scientific literature and patent filings.

In summary, 3-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride represents a convergence of chemical innovation and applied research. Its multifaceted utility ensures sustained relevance in both academic and industrial settings, addressing pressing challenges in healthcare and advanced materials. As exploration continues, this compound is poised to contribute significantly to next-generation scientific breakthroughs.